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Compound of Interest

Compound Name: Galactitol

Cat. No.: B134913 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. When handling chemical compounds such as galactitol, a comprehensive

understanding of the necessary personal protective equipment (PPE) is the first line of defense

against potential hazards. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of galactitol.

Galactitol, a sugar alcohol, is typically a white, crystalline powder that is hygroscopic, meaning

it absorbs moisture from the air.[1] While the full toxicological profile has not been completely

determined, it is known to cause skin, eye, and respiratory system irritation.[2] Inhalation or

ingestion may be harmful, and therefore, minimizing exposure through proper engineering

controls and PPE is critical.

Engineering Controls and Personal Protective
Equipment (PPE)
Before handling galactitol, ensure that proper engineering controls are in place. Operations

should be conducted in a well-ventilated area.[3][4][5] The use of process enclosures, local

exhaust ventilation, or a chemical fume hood is highly recommended to control airborne dust

levels.[3][6] In addition to these controls, the following PPE is essential.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b134913?utm_src=pdf-interest
https://www.benchchem.com/product/b134913?utm_src=pdf-body
https://www.benchchem.com/product/b134913?utm_src=pdf-body
https://www.benchchem.com/product/b134913?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Galactitol
https://cdn.caymanchem.com/cdn/msds/25023m.pdf
https://www.benchchem.com/product/b134913?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Galactal_cyclic_3_4_carbonate.pdf
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Galactose.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Galactal_cyclic_3_4_carbonate.pdf
https://www.oxfordlabfinechem.com/msds/(G-04317)%20D-GALACTOSE%20(Extra%20Pure).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection Chemical Safety Goggles

Must be worn at all times to

protect against dust particles

and potential splashes.[4][6]

Face Shield

Recommended for additional

protection when handling

larger quantities or when there

is a significant risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are a

suitable option.[4] Always

inspect gloves for signs of

degradation or perforation

before use and change them

immediately if contaminated.[3]

[4]

Skin and Body Protection Laboratory Coat

A standard, buttoned lab coat

should be worn to protect

against skin contact.[3]

Chemical-Resistant Apron

Consider for added protection

when working with larger

volumes of galactitol.[3]

Boots

Recommended as part of

general laboratory safety

practice when handling

chemicals.
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Respiratory Protection
NIOSH/MSHA-Approved

Respirator

A dust respirator is necessary

if dust or aerosols are

generated, especially in the

absence of a chemical fume

hood.[3][6] For nuisance levels

of dust, an N95 or P1 type

mask may be used.[4]

Procedural Guidance for Safe Handling and
Disposal
Operational Plan: Safe Handling Procedures

Preparation: Before beginning work, ensure all necessary PPE is available and in good

condition. Designate a specific, clean area for handling the compound, preferably within a

fume hood. Have spill cleanup materials readily accessible.

Handling: Use appropriate tools, such as spatulas or scoops, to handle solid galactitol to
minimize dust generation.[3] Avoid direct contact with skin and eyes.[7] Keep the container

tightly sealed when not in use to prevent the absorption of moisture.[4][7]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2] Clean the work area and decontaminate any equipment used.

Disposal Plan

The disposal of galactitol and any contaminated waste must be carried out by qualified

personnel in accordance with all federal, state, and local regulations.

Solid Waste: Collect any solid waste contaminated with galactitol, such as used weighing

paper or contaminated gloves, in a designated, clearly labeled, and sealed hazardous waste

container.[3]

Spills: In the event of a small spill, use appropriate tools to carefully sweep or shovel the

material into a suitable waste disposal container.[6] Avoid generating dust during cleanup.
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PPE Selection Workflow for Handling Galactitol
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Caption: Logical workflow for selecting appropriate PPE when handling galactitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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